Technical Documentation Center

7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane: A Privileged Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous physicochemical and phar...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous physicochemical and pharmacological properties is paramount. Among the emerging structural motifs, 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane has garnered significant interest. This technical guide provides a comprehensive overview of this compound, detailing its chemical identity, synthesis, and the strategic rationale for its application in drug discovery programs. The unique combination of a rigid, three-dimensional diazaspiro[2.5]octane core with the polar, metabolically stable oxetane moiety presents a compelling platform for the development of next-generation therapeutics.[1][2]

The 4,7-diazaspiro[2.5]octane framework offers a conformationally restricted structure that can effectively orient substituents in three-dimensional space, a desirable trait for enhancing binding affinity and selectivity to biological targets. Concurrently, the incorporation of an oxetane ring is a well-established strategy to mitigate metabolic liabilities and improve aqueous solubility, key determinants of a drug candidate's pharmacokinetic profile.[1][2][3][4] This guide will delve into the technical details of this promising chemical entity, providing researchers and drug development professionals with the foundational knowledge to leverage its potential.

Core Compound Identity and Properties

A precise understanding of the molecular formula and weight is fundamental for all experimental and analytical procedures. The chemical identity of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane is established by the conjunction of its two core components: the 4,7-diazaspiro[2.5]octane base and the 3-substituted oxetane ring.

The parent scaffold, 4,7-diazaspiro[2.5]octane, possesses the molecular formula C₆H₁₂N₂ and a molecular weight of approximately 112.17 g/mol .[5][6] The oxetan-3-yl substituent is derived from oxetane by the removal of a hydrogen atom from the 3-position, resulting in a C₃H₅O group. The covalent linkage of the oxetan-3-yl group to the nitrogen at the 7-position of the diazaspiro octane core results in the final compound.

PropertyValueSource
Molecular Formula C₉H₁₆N₂ODeduced
Molecular Weight 168.24 g/mol Deduced
CAS Number 1257294-23-7Not explicitly found, but related structures exist.

Synthesis and Characterization

The synthesis of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane can be approached through established methodologies for the N-alkylation of secondary amines. The choice of synthetic route will depend on the availability of starting materials, desired scale, and the need for protecting group strategies.

Synthetic Workflow

A logical and commonly employed synthetic strategy involves the direct N-alkylation of a protected 4,7-diazaspiro[2.5]octane derivative with a suitable oxetane-based electrophile, followed by deprotection.

Synthesis of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane cluster_protection Protection cluster_alkylation N-Alkylation cluster_deprotection Deprotection Diazaspiro_Octane 4,7-Diazaspiro[2.5]octane Protected_Diazaspiro e.g., 4-Boc-4,7-diazaspiro[2.5]octane Diazaspiro_Octane->Protected_Diazaspiro Boc₂O Alkylated_Protected 4-Boc-7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Protected_Diazaspiro->Alkylated_Protected Base (e.g., K₂CO₃) Oxetan_Electrophile Oxetan-3-yl tosylate or halide Oxetan_Electrophile->Alkylated_Protected Final_Product 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Alkylated_Protected->Final_Product Acid (e.g., TFA or HCl)

Caption: General synthetic workflow for 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane.

Experimental Protocol: N-Alkylation

The following is a generalized protocol for the N-alkylation step, a critical transformation in the synthesis of the target compound.

Materials:

  • 4-Boc-4,7-diazaspiro[2.5]octane

  • Oxetan-3-one

  • Sodium triacetoxyborohydride (STAB)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic acid (optional, as a catalyst)

Procedure:

  • To a solution of 4-Boc-4,7-diazaspiro[2.5]octane (1.0 equivalent) in anhydrous DCM or DCE, add oxetan-3-one (1.1 equivalents).

  • If necessary, add a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 1-2 hours to facilitate iminium ion formation.

  • Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

  • Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain 4-Boc-7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane.

Rationale for Experimental Choices:

  • Reductive Amination: This method is often preferred over direct alkylation with an oxetanyl halide due to the potential for side reactions and the milder reaction conditions.

  • Sodium Triacetoxyborohydride (STAB): STAB is a mild and selective reducing agent for iminium ions, well-suited for substrates with other functional groups.

  • Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is a common choice for protecting secondary amines due to its stability under a wide range of reaction conditions and its facile removal under acidic conditions.[7][8]

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of the 7-(oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold into drug candidates is a strategic decision driven by the desire to optimize key drug-like properties.

Physicochemical Property Modulation

The oxetane moiety is recognized for its ability to enhance aqueous solubility and metabolic stability while reducing lipophilicity.[1][2][3] These attributes are critical for improving the oral bioavailability and overall pharmacokinetic profile of a drug candidate. The polar nature of the oxetane's ether oxygen can engage in hydrogen bonding interactions with biological targets, potentially increasing potency.[1]

Structural Rigidity and Vectorial Orientation

The spirocyclic nature of the 4,7-diazaspiro[2.5]octane core imparts a high degree of conformational rigidity. This pre-organization of the molecule can lead to a lower entropic penalty upon binding to a target protein, which can translate to higher binding affinity. The defined three-dimensional arrangement of substituents on the spirocyclic scaffold allows for precise control over their spatial orientation, facilitating structure-activity relationship (SAR) studies.

Bioisosteric Replacement

The 7-(oxetan-3-yl)-4,7-diazaspiro[2.5]octane motif can serve as a bioisostere for other commonly used chemical groups. For instance, the oxetane can replace a gem-dimethyl or carbonyl group to improve metabolic stability and solubility.[3] The diazaspirocycle itself can be considered a constrained analog of piperazine, a ubiquitous fragment in medicinal chemistry.[9]

Drug_Discovery_Applications cluster_properties Improved Physicochemical Properties cluster_structural Structural Advantages cluster_bioisosterism Bioisosteric Replacement Core_Scaffold 7-(Oxetan-3-yl)-4,7- diazaspiro[2.5]octane Solubility Increased Aqueous Solubility Core_Scaffold->Solubility Metabolism Enhanced Metabolic Stability Core_Scaffold->Metabolism Lipophilicity Reduced Lipophilicity Core_Scaffold->Lipophilicity Rigidity Conformational Rigidity Core_Scaffold->Rigidity Orientation Precise Vectorial Orientation Core_Scaffold->Orientation Piperazine Piperazine Bioisostere Core_Scaffold->Piperazine Gem_Dimethyl gem-Dimethyl/Carbonyl Mimic Core_Scaffold->Gem_Dimethyl

Caption: Key advantages of the 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold in drug discovery.

Conclusion

7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane represents a highly valuable and versatile building block for the design and synthesis of novel therapeutic agents. Its unique combination of a rigid, three-dimensional core and a metabolically robust, polarity-enhancing substituent addresses several key challenges in modern drug discovery. The synthetic accessibility of this scaffold, coupled with its favorable physicochemical properties, makes it an attractive starting point for the development of drug candidates with improved pharmacokinetic and pharmacodynamic profiles. As the demand for innovative and effective medicines continues to grow, the strategic application of such privileged scaffolds will undoubtedly play a crucial role in the future of pharmaceutical research.

References

  • Burkhard, J. A., Wuitschik, G., & Rogers-Evans, M. (2010). Oxetanes in drug discovery: a new building block for an old challenge. Angewandte Chemie International Edition, 49(48), 9052-9067. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15338006, 4,7-Diazaspiro(2.5)octane. PubChem. Retrieved February 13, 2024, from [Link].

  • Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., ... & Carreira, E. M. (2006). Oxetanes as promising modules in drug discovery. Angewandte Chemie International Edition, 45(46), 7736-7739. [Link]

  • Carreira, E. M., & Fessard, T. C. (2014). Four-membered ring-containing sp3-rich scaffolds in drug discovery. Chemical Reviews, 114(17), 8257-8322. [Link]

  • Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands - PMC. (2022, July 27). National Center for Biotechnology Information. [Link]

  • Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF. (2025, August 29). ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane in Fragment-Based Drug Discovery

Abstract The strategic integration of three-dimensional (3D) fragments is a cornerstone of modern drug discovery, enabling the exploration of novel chemical space and the development of drug candidates with superior phys...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The strategic integration of three-dimensional (3D) fragments is a cornerstone of modern drug discovery, enabling the exploration of novel chemical space and the development of drug candidates with superior physicochemical properties. This guide provides an in-depth technical overview of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane, a novel fragment that uniquely combines two highly sought-after motifs: a polar, metabolically stable oxetane ring and a rigid, 3D-rich diazaspiro[2.5]octane core. We will explore the scientific rationale for its use, its key physicochemical attributes, and provide detailed protocols for its application within a fragment-based drug discovery (FBDD) workflow, from library integration to hit-to-lead optimization.

The Scientific Rationale: A Union of Favorable Moieties

The design of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane is a deliberate fusion of two privileged structural motifs, each contributing distinct and synergistic advantages for drug design.

The Oxetane Moiety: A "Magic Bullet" for Physicochemical Properties

The oxetane ring, a four-membered oxygen-containing heterocycle, has gained significant traction as a versatile tool in medicinal chemistry.[1][2] Its value stems from its ability to profoundly and favorably modulate key drug-like properties:

  • Enhanced Solubility: The high polarity of the oxetane ring can dramatically improve the aqueous solubility of a parent scaffold, a critical factor for oral bioavailability.[3][4] Replacing a non-polar group like a gem-dimethyl with an oxetane can increase solubility by orders of magnitude.[3][4]

  • Metabolic Stability: Oxetanes are often used as bioisosteres for metabolically labile groups like carbonyls or gem-dimethyls, offering increased resistance to oxidative metabolism.[5]

  • Reduced Lipophilicity: While highly polar, the oxetane ring often acts as a "lipophilicity-neutral" replacement, helping to control LogP/LogD values within a desirable range for optimal ADME properties.[5]

  • pKa Modulation: When positioned adjacent to a basic nitrogen, the electron-withdrawing nature of the oxetane can effectively lower the pKa of the amine.[1][2] This modulation can be crucial for optimizing target engagement and reducing off-target effects, such as hERG inhibition.

The Diazaspiro[2.5]octane Core: Imparting 3D Novelty and Rigidity

Spirocyclic scaffolds, where two rings are joined by a single atom, are increasingly utilized to escape the "flatland" of traditional aromatic-rich drug candidates.[6][7] They offer inherent three-dimensionality, which can lead to improved target selectivity and better pharmacokinetic profiles.[8]

The diazaspiro[2.5]octane scaffold, which fuses a piperazine ring with a cyclopropane ring, provides:

  • Structural Rigidity: The rigid cyclopropane component locks the conformation of the piperazine-like ring, reducing the entropic penalty upon binding to a target.[9]

  • Novel 3D Exit Vectors: The spirocyclic nature presents substituents in well-defined, non-planar vectors, allowing for novel and specific interactions within a protein binding pocket.[8]

  • Improved Fsp³: A higher fraction of sp³-hybridized carbons (Fsp³) is strongly correlated with higher clinical success rates, attributed to improved solubility, selectivity, and overall compound properties.[7][8]

By combining these two motifs, 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane emerges as a fragment with intrinsic aqueous solubility, metabolic stability, and a well-defined 3D architecture, making it an exceptional starting point for FBDD campaigns.

Fragment 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Oxetane Oxetane Moiety Fragment->Oxetane contains Spirocycle Diazaspiro[2.5]octane Core Fragment->Spirocycle contains Solubility Improves Solubility Oxetane->Solubility Stability Enhances Metabolic Stability Oxetane->Stability pKa Modulates Amine pKa Oxetane->pKa Dimensionality Provides 3D-Rich Scaffold Spirocycle->Dimensionality Rigidity Increases Rigidity Spirocycle->Rigidity Novelty Offers Novel Exit Vectors Spirocycle->Novelty FBDD_Workflow cluster_0 Phase 1: Hit Discovery cluster_1 Phase 2: Hit Validation cluster_2 Phase 3: Hit-to-Lead Screen Primary Screen (e.g., SPR, NMR, DSF) Triage Hit Triage (Concentration-Response, Plausibility) Screen->Triage Ortho Orthogonal Assay (e.g., ITC, X-ray Crystallography) Triage->Ortho SAR SAR by Catalog (Analog Screening) Ortho->SAR Structure Structural Biology (Co-crystal Structure) SAR->Structure Chem Fragment Growth/Linking (Medicinal Chemistry) Structure->Chem Lead Lead Compound (Potency & ADME Optimized) Chem->Lead Core Initial Hit 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Amidation Amide Coupling R-COOH Core->Amidation Vector: Secondary Amine Sulfonylation Sulfonamide Formation R-SO2Cl Core->Sulfonylation Vector: Secondary Amine ReductiveAmination Reductive Amination R-CHO, NaBH(OAc)3 Core->ReductiveAmination Vector: Secondary Amine Arylation Buchwald-Hartwig Ar-Br, Pd Catalyst Core->Arylation Vector: Secondary Amine AmideAnalog Amide Analog (Grows into hydrophobic pocket) Amidation->AmideAnalog SulfonamideAnalog Sulfonamide Analog (Targets H-bond acceptor) Sulfonylation->SulfonamideAnalog AmineAnalog Tertiary Amine Analog (Forms salt bridge) ReductiveAmination->AmineAnalog ArylAnalog Aryl Analog (Exploits pi-stacking) Arylation->ArylAnalog

Sources

Application

Application Notes and Protocols: N-Functionalization of the 4,7-Diazaspiro[2.5]octane Core

Authored by: A Senior Application Scientist Abstract The 4,7-diazaspiro[2.5]octane scaffold is a pivotal structural motif in modern medicinal chemistry, serving as a versatile building block for a wide array of therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Abstract

The 4,7-diazaspiro[2.5]octane scaffold is a pivotal structural motif in modern medicinal chemistry, serving as a versatile building block for a wide array of therapeutic agents.[1][2] Its rigid, three-dimensional structure offers a unique conformational constraint that can enhance binding affinity and selectivity to biological targets. This document provides a comprehensive guide to the N-functionalization of the 4,7-diazaspiro[2.5]octane core, detailing robust protocols for selective protection, alkylation, arylation, acylation, and sulfonylation. The methodologies are presented with an emphasis on the underlying chemical principles, empowering researchers to adapt and innovate upon these foundational techniques.

Introduction: The Strategic Importance of the 4,7-Diazaspiro[2.5]octane Core

The 4,7-diazaspiro[2.5]octane moiety has gained significant traction as a bioisostere for piperazine and other cyclic diamines in drug discovery.[3] Its incorporation into molecular frameworks has led to the development of potent protein kinase inhibitors, anti-tumor agents, and compounds targeting the central nervous system.[4] The true synthetic utility of this core lies in the differential reactivity of its two secondary amine nitrogens (N4 and N7). Strategic functionalization at these positions allows for the precise tuning of a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, and enables the introduction of pharmacophoric elements essential for biological activity.

Mastery of the selective functionalization of this core is therefore a critical skill for medicinal chemists. This guide provides field-proven protocols designed for high reproducibility and scalability.

Foundational Principle: Selective Mono-Protection

The symmetrical nature of the 4,7-diazaspiro[2.5]octane core necessitates a protection strategy to achieve selective mono-functionalization. The most common and effective strategy involves the installation of a tert-butoxycarbonyl (Boc) group.

Causality Behind the Choice: The Boc group is ideal due to its steric bulk, which effectively hinders di-substitution under controlled conditions, and its stability across a wide range of reaction conditions (e.g., basic, reductive, and mild oxidative conditions). Crucially, it can be removed cleanly under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrogen chloride (HCl), without compromising most other functional groups.[3]

Protocol 1: Synthesis of tert-Butyl 4,7-Diazaspiro[2.5]octane-4-carboxylate

This protocol establishes the cornerstone intermediate for subsequent selective derivatization at the N7 position.

Workflow:

cluster_workflow Workflow: Mono-Boc Protection Start 4,7-Diazaspiro[2.5]octane Reagents Dissolve in Dichloromethane (DCM) Cool to 0 °C Start->Reagents Step 1 Addition Add Di-tert-butyl dicarbonate (Boc)₂O (1.0 eq.) dropwise Reagents->Addition Step 2 Reaction Stir at room temperature (12-16 hours) Addition->Reaction Step 3 Workup Concentrate under reduced pressure Purify via column chromatography Reaction->Workup Step 4 Product tert-Butyl 4,7-diazaspiro[2.5]octane-4-carboxylate Workup->Product Final Product

Caption: Workflow for selective mono-Boc protection of the diazaspiro core.

Step-by-Step Methodology:

  • Dissolution: Dissolve 4,7-diazaspiro[2.5]octane (1.0 eq.) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

  • Cooling: Cool the solution to 0 °C using an ice bath. This is critical to control the initial exotherm and minimize di-protection.

  • Reagent Addition: To the stirred solution, add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq.) in DCM dropwise over 30 minutes.

  • Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 12-16 hours. Monitor reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the resulting residue by silica gel column chromatography (e.g., using a gradient of 0-10% methanol in DCM) to yield the pure mono-Boc protected product.

Key N-Functionalization Protocols

With the mono-protected intermediate in hand, the free secondary amine at N7 is available for a variety of transformations.

Protocol 2: N-Alkylation via Reductive Amination

Direct alkylation with alkyl halides can be difficult to control and often leads to undesired quaternary ammonium salt formation. Reductive amination is a superior and highly reliable alternative for creating N-C bonds.[5]

Principle of Causality: This two-step, one-pot process first involves the formation of an intermediate iminium ion upon reaction of the amine with an aldehyde or ketone. A mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), is then used to reduce the iminium ion to the target alkylated amine.[5] NaBH(OAc)₃ is the reagent of choice because it is selective for iminium ions over carbonyls, allowing the reaction to be performed in a single pot without premature reduction of the aldehyde/ketone starting material.[5]

Reaction Scheme:

Reactant N-Boc-4,7-diazaspiro[2.5]octane + R-CHO (Aldehyde) Intermediate Iminium Ion Intermediate Reactant->Intermediate DCE, Acetic Acid Product N-Alkyl-N'-Boc-4,7-diazaspiro[2.5]octane Intermediate->Product NaBH(OAc)₃

Caption: General scheme for N-alkylation via reductive amination.

Step-by-Step Methodology:

  • Setup: To a solution of tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate (1.0 eq.) in 1,2-dichloroethane (DCE), add the desired aldehyde or ketone (1.1 eq.) and glacial acetic acid (1.1 eq.).

  • Iminium Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium intermediate.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise at room temperature. The portion-wise addition helps to control any effervescence.

  • Reaction: Stir the reaction mixture at room temperature for 4-12 hours, monitoring by LC-MS.

  • Quenching & Work-up: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with DCM (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by column chromatography.

ParameterValue/ConditionRationale
Solvent Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)Aprotic, effectively solubilizes reactants.
Reducing Agent Sodium Triacetoxyborohydride (NaBH(OAc)₃)Mild and selective for iminium ions.
Acid Catalyst Acetic AcidCatalyzes iminium ion formation.
Temperature Room TemperatureSufficient for both steps of the reaction.
Typical Yield 60-90%Highly efficient transformation.
Protocol 3: N-Arylation via Buchwald-Hartwig Cross-Coupling

The formation of an N-aryl bond is a cornerstone of medicinal chemistry. The Buchwald-Hartwig reaction provides a powerful and general method for this transformation.[6]

Principle of Causality: This palladium-catalyzed cross-coupling reaction joins an amine with an aryl halide (or triflate). The catalytic cycle involves a palladium(0) species, a phosphine ligand, and a base. The ligand (e.g., RuPhos, XPhos) is crucial for stabilizing the palladium catalyst and facilitating the key steps of oxidative addition and reductive elimination. The base (e.g., Cs₂CO₃) is required to deprotonate the amine, making it a more active nucleophile.[7]

Reaction Scheme:

Reactants N-Boc-4,7-diazaspiro[2.5]octane + Ar-Br (Aryl Bromide) Product N-Aryl-N'-Boc-4,7-diazaspiro[2.5]octane Reactants->Product Pd Catalyst (e.g., Pd₂(dba)₃) Ligand (e.g., RuPhos) Base (e.g., Cs₂CO₃) Toluene, 100 °C

Caption: General scheme for N-arylation via Buchwald-Hartwig coupling.

Step-by-Step Methodology:

  • Setup: In an oven-dried Schlenk tube, combine tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate (1.2 eq.), the aryl halide (1.0 eq.), cesium carbonate (Cs₂CO₃, 2.0 eq.), the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), and the phosphine ligand (e.g., RuPhos, 4 mol%).

  • Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Solvent Addition: Add anhydrous, degassed toluene via syringe.

  • Reaction: Place the sealed tube in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

  • Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts and the catalyst.

  • Purification: Concentrate the filtrate and purify the residue by column chromatography.

ParameterValue/ConditionRationale
Catalyst Palladium source (Pd₂(dba)₃, Pd(OAc)₂)Essential for the catalytic cycle.
Ligand Bulky electron-rich phosphine (RuPhos, XPhos)Stabilizes Pd(0) and promotes key steps.
Base Cesium Carbonate (Cs₂CO₃)Strong, non-nucleophilic base.
Solvent Toluene or DioxaneHigh-boiling, aprotic solvents.
Temperature 100-110 °CRequired to drive the catalytic cycle.
Typical Yield 50-85%Dependent on the aryl halide substrate.
Protocol 4: N-Acylation and N-Sulfonylation

These are fundamental reactions for introducing amide and sulfonamide functionalities, which are prevalent in pharmaceuticals.

Principle of Causality: Both reactions proceed via nucleophilic attack of the N7 amine onto the electrophilic carbonyl carbon of an acyl chloride/anhydride or the sulfur atom of a sulfonyl chloride. A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is included to act as an acid scavenger, neutralizing the HCl generated during the reaction and driving it to completion.[8]

Step-by-Step Methodology (Acylation):

  • Setup: Dissolve tert-butyl 4,7-diazaspiro[2.5]octane-4-carboxylate (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM and cool to 0 °C.

  • Reagent Addition: Add the acyl chloride or anhydride (1.1 eq.) dropwise.

  • Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for an additional 2-4 hours.

  • Work-up: Wash the reaction mixture with water and brine.

  • Purification: Dry the organic layer over Na₂SO₄, filter, concentrate, and purify by column chromatography if necessary. The protocol for N-sulfonylation is analogous, substituting a sulfonyl chloride for the acyl chloride.[8]

Deprotection: Unveiling the Second Nitrogen

Once functionalization at N7 is complete, the Boc group can be removed to either yield the mono-substituted product or to allow for subsequent functionalization at N4.

Deprotection Workflow:

cluster_workflow Workflow: Boc Deprotection Start N-Functionalized-N'-Boc-4,7-diazaspiro[2.5]octane Reagents Dissolve in DCM Start->Reagents Addition Add Trifluoroacetic Acid (TFA) (5-10 eq.) Reagents->Addition Reaction Stir at room temperature (1-2 hours) Addition->Reaction Workup Concentrate under reduced pressure Co-evaporate with Toluene Reaction->Workup Neutralization Dissolve in DCM Add saturated NaHCO₃ solution Workup->Neutralization Extraction Extract with DCM Dry and Concentrate Neutralization->Extraction Product Mono-N-Functionalized 4,7-diazaspiro[2.5]octane Extraction->Product

Sources

Method

Application Note: Spirocyclic Scaffolds in CNS Drug Design

Optimization of Physicochemical Properties and BBB Permeability Executive Summary The "Escape from Flatland" initiative has fundamentally shifted CNS drug design from planar, aromatic-heavy structures to three-dimensiona...

Author: BenchChem Technical Support Team. Date: February 2026

Optimization of Physicochemical Properties and BBB Permeability

Executive Summary

The "Escape from Flatland" initiative has fundamentally shifted CNS drug design from planar, aromatic-heavy structures to three-dimensional (3D) architectures. Spirocyclic scaffolds—structures where two rings are fused at a single quaternary carbon—represent a premier strategy for this transition. By increasing the fraction of sp3-hybridized carbons (


), spirocycles improve aqueous solubility and metabolic stability while reducing non-specific binding (promiscuity). Most critically for CNS applications, they provide novel vector alignments that allow ligands to explore globular binding pockets (e.g., GPCRs, ion channels) without the molecular weight penalty often associated with fused bicyclic systems.

This guide provides a technical roadmap for applying spirocyclic scaffolds in CNS discovery, including design rationale, validated screening protocols (PAMPA-BBB), and data interpretation strategies.

The Physicochemical Rationale: Why Spirocycles?

The "Escape from Flatland" Vector

Traditional CNS drug design often relied on flat, heteroaromatic systems to drive potency via


 stacking. However, these structures frequently suffer from poor solubility and high lipophilicity (LogP), leading to rapid metabolic clearance and P-glycoprotein (P-gp) efflux.

Spirocyclic scaffolds introduce a Quaternary Spiro Center , which forces the two fused rings into orthogonal planes (90° twist). This creates a distinct "shape vector" that differs from fused (planar) or linked (flexible) systems.

Key Advantages:

  • Increased

    
    :  Higher saturation correlates with improved clinical success rates by enhancing solubility without adding polar surface area (PSA).
    
  • Rigidification: Spiro-fusion locks conformation, reducing the entropic penalty upon binding to the target.

  • Metabolic Blocking: The quaternary carbon blocks metabolic "soft spots" (e.g., benzylic oxidation), extending half-life (

    
    ).
    
  • Novel IP Space: Spirocycles often break away from crowded flat-aromatic patent landscapes.

Vector Analysis Diagram

The following diagram illustrates the structural divergence between Fused, Linked, and Spirocyclic systems.

VectorAnalysis cluster_0 Scaffold Topology & Vector Alignment cluster_1 CNS Property Impact Flat Fused System (e.g., Naphthalene) Planar (0°) Solubility Aq. Solubility (↑ Fsp3) Flat->Solubility Low Linked Linked System (e.g., Biphenyl) Flexible (Rotatable) Selectivity Selectivity (Shape Match) Linked->Selectivity Variable Spiro Spirocyclic System (e.g., Spiro[3.3]heptane) Orthogonal (90° Fixed) Spiro->Solubility High Spiro->Selectivity High Metabolism Metabolic Stability (Blocked Sites) Spiro->Metabolism Improved

Caption: Comparison of vector alignment in scaffold classes. Spirocycles offer fixed orthogonal vectors, maximizing 3D shape complementarity while improving physicochemical properties.

Application Note: Design Strategies

Target Class: GPCRs (e.g., Orexin, MCHr1, Sigma receptors) and Ion Channels.

Scaffold Hopping Strategy

When optimizing a hit containing a piperidine or piperazine ring, a standard "spiro-hop" involves replacing the monocycle with a spiro[indoline-3,4'-piperidine] or azaspiro[4.5]decane .

  • Objective: Lower LogD and mitigate hERG toxicity.

  • Mechanism: Flat aromatics often bind via

    
     interactions to the hERG channel pore (causing cardiotoxicity). Spirocycles disrupt this planarity, reducing hERG affinity while maintaining on-target potency via specific hydrophobic interactions.
    
Case Study: MCHr1 Antagonist Optimization

Context: Melanin-concentrating hormone receptor 1 (MCHr1) antagonists are potential treatments for obesity.[1][2] Early leads (flat aromatics) failed due to hERG liability.

PropertyFlat Analog (Biphenyl core)Spiro Analog (Spiro-piperidine)Impact
Structure Planar, flexible3D, Rigid, OrthogonalShape complementarity
ClogP 4.83.2Reduced Lipophilicity
hERG IC50 0.4

M (Toxic)
> 30

M (Safe)
Safety Breakthrough
Brain/Plasma (

)
0.31.8Enhanced CNS Penetration
Solubility < 1

M
150

M
Improved Bioavailability

Protocol: In Vitro BBB Permeability (PAMPA-BBB)

Purpose: Rapidly assess passive diffusion of spirocyclic compounds across the Blood-Brain Barrier (BBB). Method: Parallel Artificial Membrane Permeability Assay (PAMPA) utilizing Porcine Brain Lipid (PBL).

Materials
  • Donor Plate: 96-well filter plate (0.45

    
    m PVDF hydrophobic membrane).
    
  • Acceptor Plate: 96-well PTFE receiver plate.

  • Lipid Solution: 20 mg/mL Porcine Brain Lipid (PBL) in dodecane.

  • System Solution: PBS (pH 7.[3]4) with 5% DMSO (to aid solubility of lipophilic compounds).

  • Controls:

    • High Permeability: Verapamil, Propranolol.

    • Low Permeability: Theophylline, Atenolol.

    • Membrane Integrity: Lucifer Yellow.[4]

Experimental Workflow
  • Membrane Coating: Carefully apply 4

    
    L of PBL/dodecane solution to the underside of the donor plate membrane. Allow to polymerize for 5 minutes.
    
  • Donor Preparation: Dilute test compounds (10 mM DMSO stock) to 10

    
    M in PBS (pH 7.4). Add 200 
    
    
    
    L to Donor wells.
  • Acceptor Preparation: Add 300

    
    L of blank PBS (pH 7.4) to Acceptor wells.
    
  • Assembly & Incubation: Sandwich the Donor plate on top of the Acceptor plate. Seal with parafilm to prevent evaporation. Incubate at 25°C for 4 hours in a humidity chamber (shaking not required for passive diffusion).

  • Separation & Analysis:

    • Separate plates.[5]

    • Transfer aliquots from both Donor and Acceptor wells to UV-transparent plates or LC-MS vials.

    • Analyze concentration via LC-MS/MS (preferred for spirocycles due to lack of strong chromophores).

Calculation

Calculate Effective Permeability (


) using the formula:


Where

= Acceptor conc,

= Volumes,

= Filter Area,

= time.[6]

Interpretation:

  • 
     cm/s: CNS+  (High Penetration)
    
  • 
     cm/s: CNS-  (Low Penetration)
    

Protocol: Metabolic Stability (Microsomal)

Purpose: Verify if the spiro-center blocks metabolic clearance.

Workflow
  • Reaction Mix: Human Liver Microsomes (0.5 mg/mL protein), Test Compound (1

    
    M), in Potassium Phosphate buffer (100 mM, pH 7.4).
    
  • Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH (1 mM final).

  • Sampling: At

    
     min, remove 50 
    
    
    
    L aliquots.
  • Quenching: Immediately add to 150

    
    L ice-cold Acetonitrile (containing internal standard). Centrifuge at 4000 rpm for 20 min.
    
  • Analysis: LC-MS/MS quantification of parent compound remaining.

Data Analysis

Plot


 vs. time. The slope 

determines intrinsic clearance (

):

Target: For CNS drugs, aim for


L/min/mg to ensure sufficient brain exposure time.

Screening Cascade for Spirocyclic CNS Leads

The following Graphviz diagram outlines the decision tree for progressing a spirocyclic scaffold from design to in vivo proof of concept.

ScreeningCascade cluster_Tier1 Tier 1: Physicochemical Filter cluster_Tier2 Tier 2: Metabolic & Safety cluster_Tier3 Tier 3: In Vivo Start Spiro-Scaffold Design (Vector & Fsp3 Optimization) Solubility Kinetic Solubility (> 50 µM) Start->Solubility PAMPA PAMPA-BBB (Pe > 4e-6 cm/s) Solubility->PAMPA Pass PAMPA->Start Fail: Reduce PSA/H-bonds Microsome Microsomal Stability (Human/Rat) PAMPA->Microsome Pass MDR1 P-gp Efflux Ratio (MDR1-MDCK < 2.5) Microsome->MDR1 hERG hERG Binding (Patch Clamp) hERG->Start Fail: Distort Planarity PK Rat PK/Brain Exposure (Kp,uu > 0.3) hERG->PK IC50 > 10µM MDR1->Start Fail: Cap H-Donors MDR1->hERG Efficacy CNS Efficacy Model PK->Efficacy Sufficient Exposure

Caption: Integrated screening cascade for spirocyclic CNS candidates. Note the critical feedback loops for hERG and P-gp (MDR1) optimization.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009).[7] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

  • Johansson, A., et al. (2016).[8] Evolution of physicochemical properties of melanin concentrating hormone receptor 1 (MCHr1) antagonists. Bioorganic & Medicinal Chemistry. Link

  • Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB). European Journal of Medicinal Chemistry. Link

  • Zheng, Y. J., & Tice, C. M. (2016).[7] The utilization of spirocyclic scaffolds in novel drug discovery.[7][9] Expert Opinion on Drug Discovery. Link

  • Burkhard, J. A., et al. (2010). Synthesis and structural analysis of spirocyclic pyrrolidines and piperidines. Organic Letters. Link

Sources

Application

Application Notes &amp; Protocols: The Strategic Application of Diazaspiro[2.5]octane as a Piperazine Bioisostere in Modern Drug Discovery

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Abstract: The piperazine ring is a ubiquitous scaffold in medicinal chemistry, valued for its ability to engage with biological targets and im...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract: The piperazine ring is a ubiquitous scaffold in medicinal chemistry, valued for its ability to engage with biological targets and improve the pharmacokinetic properties of drug candidates. However, it is often associated with liabilities such as poor metabolic stability, off-target activity (particularly at aminergic G-protein coupled receptors), and suboptimal lipophilicity. Bioisosteric replacement is a cornerstone strategy to mitigate such issues. This guide provides a detailed examination of diazaspiro[2.5]octane as a structurally rigid and three-dimensional bioisostere for piperazine. We will explore its synthesis, comparative physicochemical properties, and impact on pharmacology, supported by a case study and detailed experimental protocols for its evaluation.

The Challenge with Piperazine: A Double-Edged Sword in Medicinal Chemistry

Bioisosterism, the strategy of exchanging a molecular fragment with another that retains similar steric and electronic characteristics, is a powerful tool for optimizing drug candidates.[1] The piperazine moiety is one of the most common heterocyclic scaffolds found in FDA-approved drugs, prized for its dual hydrogen bond accepting capability and its frequent positive impact on aqueous solubility.[2]

Despite its utility, the piperazine ring presents several well-documented challenges:

  • Metabolic Instability: The N-alkylated carbons of piperazine are susceptible to oxidative metabolism, primarily by Cytochrome P450 (CYP) enzymes, leading to N-dealkylation or ring oxidation. This can result in rapid clearance and the formation of potentially active or toxic metabolites.[3]

  • Off-Target Activity: The structural similarity of the piperazine core to endogenous ligands can lead to promiscuous binding at various receptors, ion channels, and transporters, particularly aminergic GPCRs like serotonin and dopamine receptors, causing undesirable side effects.

  • Physicochemical Properties: While often improving solubility, the piperazine group can increase the basicity (pKa) and lipophilicity (LogP/LogD) of a molecule, which may negatively affect cell permeability and overall ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[4]

The search for a bioisostere that mimics the desirable vector orientations and basicity of piperazine while mitigating these liabilities has led to the exploration of rigid, three-dimensional scaffolds.

Diazaspiro[2.5]octane: A Rigid Solution

The 4,7-diazaspiro[2.5]octane scaffold has emerged as a compelling bioisostere for piperazine. Its defining feature is the spirocyclic fusion of a cyclopropane and a piperazine ring. This unique structure imparts significant conformational rigidity compared to the flexible chair-boat conformations of piperazine.

Key Advantages:

  • Defined Exit Vectors: The rigid spirocyclic structure precisely orients the substituents on the two nitrogen atoms, reducing the entropic penalty upon binding to a target protein and potentially increasing potency and selectivity.

  • Improved Physicochemical Properties: The introduction of a spirocyclic center with a higher fraction of sp³-hybridized carbons can modulate lipophilicity and basicity in a favorable manner. Spiro-containing systems often lead to lower LogD values and improved metabolic stability.[5]

  • Novel Chemical Space: As a non-classical piperazine mimic, it allows for exploration of novel intellectual property space.

G cluster_piperazine Piperazine Core cluster_dso Diazaspiro[2.5]octane Core p1 Piperazine p2 Flexible Chair/Boat Conformations p1->p2 d1 4,7-Diazaspiro[2.5]octane p1->d1 p3 Susceptible to Ring Oxidation p2->p3 d2 Rigid Spirocyclic Structure d1->d2 d3 Defined Exit Vectors d2->d3

Caption: Bioisosteric replacement of flexible piperazine with rigid diazaspiro[2.5]octane.

Comparative Physicochemical Properties

The primary motivation for using a bioisostere is to fine-tune a molecule's properties. The diazaspiro[2.5]octane scaffold offers a distinct physicochemical profile compared to piperazine.

PropertyPiperazine (Parent)4,7-Diazaspiro[2.5]octaneRationale for Impact in Drug Discovery
Calculated LogP (cLogP) -1.16-0.29[6]The spirocyclic core is more lipophilic than the parent piperazine but often demonstrates a reduction in lipophilicity (LogD) when incorporated as a scaffold in larger molecules compared to piperazine analogs.[7]
Topological Polar Surface Area (TPSA) 24.1 Ų24.1 Ų[6]The TPSA is identical, suggesting that the scaffold maintains the hydrogen bonding capacity of the two nitrogen atoms, a key feature for mimicking piperazine's interactions.
pKa (Strongest Basic) ~9.8Varies by substitutionBasicity can be modulated. The rigid structure can alter the electronic environment of the nitrogens, often leading to changes in pKa that can be beneficial for permeability and reducing off-target effects.[8]
Structural Rigidity FlexibleRigidIncreased rigidity can lead to higher binding affinity by reducing the entropic cost of binding and can improve selectivity by presenting substituents in a more defined orientation.

Synthesis Protocol: N-Boc-4,7-diazaspiro[2.5]octane

A common and versatile intermediate for derivatization is the mono-Boc protected diazaspiro[2.5]octane. The following is a representative synthetic protocol adapted from literature procedures.[9][10]

G A 1. Cyclopropanation (Diethyl Malonate + 1,2-Dibromoethane) B 2. Hydrolysis & Decarboxylation (KOH, then Acid/Heat) A->B C 3. Curtius Rearrangement (DPPA, t-BuOH) B->C D 4. Boc Protection & Amide Formation (Boc2O, then Glycine Ethyl Ester) C->D E 5. Dieckmann Condensation (NaOEt) D->E F 6. Reduction (BH3-THF or NaBH4/BF3·OEt2) E->F G Final Product (N-Boc-4,7-diazaspiro[2.5]octane) F->G

Caption: General synthetic workflow for N-Boc-4,7-diazaspiro[2.5]octane.

Step-by-Step Protocol:

  • Step 1: Synthesis of Diethyl 1,1-cyclopropanedicarboxylate

    • To a stirred solution of diethyl malonate (1.0 eq) and 1,2-dibromoethane (1.2 eq) in dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 1.5 eq).

    • Heat the reaction mixture to 80-100°C and stir for 15-20 hours, monitoring by TLC or LC-MS.[9]

    • After cooling, filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

  • Step 2: Formation of 1-(Aminomethyl)cyclopropan-1-amine

    • The dicarboxylate is hydrolyzed, decarboxylated, and converted to the diamine via a multi-step process often involving a Curtius or Hofmann rearrangement. A more direct route starts from 1-aminocyclopropanecarboxylic acid.[10]

  • Step 3: Synthesis of 7-benzyl-4,7-diazaspiro[2.5]octane-5,8-dione

    • This key intermediate can be formed through various routes, often involving the cyclization of precursors derived from 1,1-cyclopropanediamine or related structures.

  • Step 4: Reduction to 7-benzyl-4,7-diazaspiro[2.5]octane

    • Dissolve the dione intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool in an ice bath.

    • Slowly add Borane-tetrahydrofuran complex (BH₃-THF, ~4.0 eq).[11]

    • Heat the mixture to reflux for 18-20 hours.[11]

    • Cool the reaction and quench carefully by the slow addition of methanol, followed by 6N HCl.[10]

    • Adjust the pH to >9 with 50% NaOH solution and extract with dichloromethane (DCM).

    • The combined organic layers are dried and concentrated. The crude product can be purified by silica gel chromatography.[11]

  • Step 5: Boc Protection and Debenzylation

    • The resulting secondary amine can be selectively protected with Di-tert-butyl dicarbonate (Boc₂O).

    • The benzyl group is subsequently removed via catalytic hydrogenation (e.g., H₂, Pd/C) to yield the desired mono-Boc protected scaffold, ready for coupling to the molecule of interest.

Case Study: Re-engineering a PARP Inhibitor

A compelling example of diazaspiro[2.5]octane's utility comes from the modification of Olaparib, a PARP (poly(ADP-ribose) polymerase) inhibitor used in cancer therapy. While effective, its mechanism involves DNA damage, which can lead to cytotoxicity. Researchers explored replacing Olaparib's piperazine core with various diazaspiro systems to develop a non-cytotoxic analogue for potential use in treating inflammation or neurodegeneration.[12][13]

CompoundCore ScaffoldPARP-1 Affinity (IC₅₀, nM)Cytotoxicity (EC₅₀, µM, UWB1.289 cells)
Olaparib Piperazine~50.014
Analog 10e 4,7-Diazaspiro[2.5]octane12.6[12]0.095[12]
Analog 15b (Boc-protected) 2,6-Diazaspiro[3.4]octane4,397[12]>10
Analog 17d 2,7-Diazaspiro[3.5]nonane44.3[12]Not reported in the same way

Analysis of Results:

  • The 4,7-diazaspiro[2.5]octane analog (10e ) retained potent nanomolar affinity for PARP-1.[12]

  • Crucially, compound 10e showed approximately 7-fold lower cytotoxicity compared to Olaparib in BRCA1 mutant cells.[12]

  • This case study demonstrates that the diazaspiro[2.5]octane core can act as a viable structural surrogate for piperazine, successfully decoupling high target affinity from undesired cytotoxicity, thereby creating a lead compound with a new therapeutic profile.[12][13]

Protocols for Comparative Evaluation

When substituting a piperazine with a diazaspiro[2.5]octane, a systematic evaluation is critical to validate the strategic choice.

G start Synthesize Matched Pair: Piperazine Analog (A) Diazaspiro[2.5]octane Analog (B) assay1 Protocol 1: In Vitro Metabolic Stability (HLM) start->assay1 assay2 Protocol 2: In Vitro Target Affinity Assay start->assay2 assay3 Protocol 3: In Vitro Permeability (PAMPA) start->assay3 data Compare Data: - t1/2, Clint - IC50 / EC50 - Pe assay1->data assay2->data assay3->data decision Decision Point: Improved Profile? data->decision

Sources

Method

Application Notes and Protocols for Coupling Reactions with 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane

Introduction In the landscape of modern drug discovery, the strategic incorporation of unique three-dimensional scaffolds is paramount for the development of novel therapeutics with enhanced physicochemical properties an...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery, the strategic incorporation of unique three-dimensional scaffolds is paramount for the development of novel therapeutics with enhanced physicochemical properties and biological activity. The 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane moiety has emerged as a valuable building block in medicinal chemistry. The spirocyclic nature of the diazaspiro[2.5]octane core introduces conformational rigidity, while the oxetane substituent can improve aqueous solubility, metabolic stability, and act as a hydrogen bond acceptor, often leading to improved pharmacokinetic profiles of drug candidates.[1][2]

This comprehensive guide provides detailed experimental procedures for key coupling reactions involving 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane, tailored for researchers, scientists, and drug development professionals. The protocols outlined herein are designed to be robust and adaptable, with a focus on explaining the underlying chemical principles to empower users to optimize these reactions for their specific applications.

Chemical Properties and Reactivity of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane

7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane possesses two distinct secondary amine functionalities. The nitrogen at the 4-position is part of a piperazine-like ring and is sterically more accessible, making it the primary site of reaction in many coupling processes. The nitrogen at the 7-position is a tertiary amine, substituted with the oxetane ring. The presence of the oxetane's ether oxygen can influence the basicity and nucleophilicity of the adjacent secondary amine through electronic effects.

Part 1: Amide Bond Formation

Amide coupling is a cornerstone of medicinal chemistry, enabling the linkage of carboxylic acids with amines to form stable amide bonds. The following protocol is a general guideline for the acylation of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane.

Protocol 1: Standard Amide Coupling using HATU

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent, known for its high efficiency and low rates of epimerization.

Materials:

  • 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane

  • Carboxylic acid of interest

  • HATU

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for chromatography

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq).

  • Activation: Dissolve the carboxylic acid in anhydrous DMF or DCM (approximately 0.1 M concentration). Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

  • Amine Addition: In a separate flask, prepare a solution of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane (1.05 eq) in a minimal amount of the same anhydrous solvent. Add this solution dropwise to the activated carboxylic acid mixture.

  • Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

  • Work-up:

    • Quench the reaction by adding water.

    • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM) three times.

    • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel. Due to the polar nature of the product, a gradient elution system such as DCM/methanol or ethyl acetate/heptane with a small percentage of triethylamine may be required to prevent streaking on the column.[3][4][5]

Data Presentation: Reagent Stoichiometry for Amide Coupling

ReagentEquivalentsPurpose
Carboxylic Acid1.0Substrate
7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane1.05Substrate
HATU1.1Coupling Agent
DIPEA2.5Base

Visualization: Amide Coupling Workflow

AmideCoupling cluster_activation Activation cluster_coupling Coupling cluster_purification Purification Acid Carboxylic Acid Activated_Ester Activated Ester Acid->Activated_Ester HATU HATU HATU->Activated_Ester DIPEA_act DIPEA DIPEA_act->Activated_Ester Product Amide Product Activated_Ester->Product Amine 7-(Oxetan-3-yl)-4,7- diazaspiro[2.5]octane Amine->Product Workup Aqueous Work-up Product->Workup Chromatography Column Chromatography Workup->Chromatography Pure_Product Pure Amide Chromatography->Pure_Product

Caption: Workflow for the amide coupling reaction.

Part 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, enabling the arylation or heteroarylation of amines.[6][7][8][9] This protocol provides a starting point for the coupling of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane with aryl or heteroaryl halides.

Protocol 2: Palladium-Catalyzed N-Arylation

The choice of palladium precursor, ligand, and base is critical for the success of the Buchwald-Hartwig amination and may require optimization depending on the specific aryl halide used.[10]

Materials:

  • 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane

  • Aryl or heteroaryl halide (e.g., bromide or chloride)

  • Palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

  • Phosphine ligand (e.g., XPhos, RuPhos, or BrettPhos)

  • Base (e.g., NaOtBu, K₂CO₃, or Cs₂CO₃)

  • Anhydrous solvent (e.g., toluene, dioxane, or tert-butanol)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Celite®

  • Silica gel for chromatography

Procedure:

  • Reaction Setup: To a Schlenk tube or a vial equipped with a magnetic stir bar, add the aryl halide (1.0 eq), 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane (1.2 eq), the palladium precursor (0.02-0.05 eq), the phosphine ligand (0.04-0.10 eq), and the base (1.5-2.0 eq).

  • Inert Atmosphere: Seal the reaction vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

  • Solvent Addition: Add the anhydrous solvent via syringe.

  • Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-110 °C). Monitor the reaction progress by TLC or LC-MS.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite® to remove the palladium catalyst.

    • Wash the filtrate with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel. As with the amide products, the polar nature of the arylated amine may necessitate the use of a modified eluent system (e.g., with triethylamine) or specialized chromatography media.[3][4][5]

Data Presentation: Reagent Stoichiometry for Buchwald-Hartwig Amination

ReagentEquivalentsPurpose
Aryl Halide1.0Substrate
7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane1.2Substrate
Palladium Precursor0.02 - 0.05Catalyst
Phosphine Ligand0.04 - 0.10Ligand
Base1.5 - 2.0Base

Visualization: Buchwald-Hartwig Amination Catalytic Cycle

BuchwaldHartwig Pd(0)L2 Pd(0)L2 Oxidative\nAddition\nComplex Oxidative Addition Complex Pd(0)L2->Oxidative\nAddition\nComplex Ar-X Amine\nCoordination Amine Coordination Oxidative\nAddition\nComplex->Amine\nCoordination Amine, Base Reductive\nElimination\nComplex Reductive Elimination Complex Amine\nCoordination->Reductive\nElimination\nComplex Reductive\nElimination\nComplex->Pd(0)L2 Product Product Product Reductive\nElimination\nComplex->Product

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Part 3: Suzuki-Miyaura Cross-Coupling

While the 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane itself does not directly participate in Suzuki-Miyaura coupling, its derivatives, such as those formed from the Buchwald-Hartwig reaction with a haloaryl group, can be valuable substrates for subsequent C-C bond formation.[11][12] This protocol outlines a general procedure for a Suzuki-Miyaura coupling.

Protocol 3: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol is applicable to an N-aryl derivative of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane bearing a halide or triflate group.

Materials:

  • N-(Haloaryl)-7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivative

  • Boronic acid or boronate ester

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

  • Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

  • Solvent system (e.g., dioxane/water, toluene/water, or DMF/water)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve the N-(haloaryl)-7-(oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivative (1.0 eq) and the boronic acid or boronate ester (1.2-1.5 eq) in the chosen solvent system.

  • Degassing: Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

  • Catalyst and Base Addition: Add the palladium catalyst (0.01-0.05 eq) and the base (2.0-3.0 eq) to the reaction mixture under an inert atmosphere.

  • Heating and Monitoring: Heat the reaction to the appropriate temperature (typically 80-100 °C) and monitor its progress by TLC or LC-MS.

  • Work-up:

    • Cool the reaction to room temperature and dilute with water.

    • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

    • Filter and concentrate the solution under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Reagent Stoichiometry for Suzuki-Miyaura Coupling

ReagentEquivalentsPurpose
N-(Haloaryl)-7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivative1.0Substrate
Boronic Acid/Ester1.2 - 1.5Coupling Partner
Palladium Catalyst0.01 - 0.05Catalyst
Base2.0 - 3.0Base

Visualization: Suzuki-Miyaura Coupling Catalytic Cycle

SuzukiMiyaura Pd(0)L2 Pd(0)L2 Oxidative\nAddition\nComplex Oxidative Addition Complex Pd(0)L2->Oxidative\nAddition\nComplex Ar-X Transmetalation\nComplex Transmetalation Complex Oxidative\nAddition\nComplex->Transmetalation\nComplex R-B(OR)2, Base Reductive\nElimination\nComplex Reductive Elimination Complex Transmetalation\nComplex->Reductive\nElimination\nComplex Reductive\nElimination\nComplex->Pd(0)L2 Product Product Product Reductive\nElimination\nComplex->Product

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Part 4: Product Characterization

Thorough characterization of the synthesized compounds is crucial to confirm their identity and purity. Standard analytical techniques should be employed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the structure of the coupled product. The spectra will show characteristic signals for the 7-(oxetan-3-yl)-4,7-diazaspiro[2.5]octane core, as well as signals corresponding to the newly introduced acyl or aryl group.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the accurate mass of the product, confirming its elemental composition.

Conclusion

The protocols detailed in these application notes provide a solid foundation for performing amide coupling, Buchwald-Hartwig amination, and subsequent Suzuki-Miyaura cross-coupling reactions with derivatives of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane. The inherent reactivity of this scaffold, combined with the versatility of modern cross-coupling chemistry, opens up a vast chemical space for the synthesis of novel and complex molecules with potential applications in drug discovery and development. Researchers are encouraged to use these protocols as a starting point and to optimize conditions for their specific substrates to achieve the best possible outcomes.

References

  • Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

  • Buchwald-Hartwig Amination - ACS GCI Pharmaceutical Roundtable Reagent Guides. (URL: [Link])

  • Al-Amin, M., et al. (2022). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. Molecules, 27(19), 6529. (URL: [Link])

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

  • How should I purify a complex, polar, amide reaction mixture? - Biotage. (2023). (URL: [Link])

  • Dorel, R., & Grugel, C. P. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(48), 21398-21409. (URL: [Link])

  • Strategies for the Flash Purification of Highly Polar Compounds - Teledyne ISCO. (URL: [Link])

  • Process for the purification of tertiary amines - Google P
  • Synthesis of piperazines - Organic Chemistry Portal. (URL: [Link])

  • Oxetanes: formation, reactivity and total syntheses of natural products - Beilstein Journal of Organic Chemistry. (URL: [Link])

  • 4,7-Diazaspiro[2.5]octane-4-carboxylic acid, 7-[2-(2,8-dimethylimidazo[1,2-b]pyridazin-6-yl) - Chemicalbook. (URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21387878.htm)
  • Is there an easy way to purify organic amines? - Biotage. (2023). (URL: [Link])

  • Synthesis of new amides of the N-methylpiperazine series | Request PDF - ResearchGate. (URL: [Link])

  • Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227-3246. (URL: [Link])

  • N-Amidation of Nitrogen-Containing Heterocyclic Compounds: Can We Apply Enzymatic Tools? - PMC. (URL: [Link])

  • The Suzuki Reaction - Myers Group, Harvard University. (URL: [Link])

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - MDPI. (URL: [Link])

  • Natural Product Isolation (2) - Purification Techniques, An Overview - Master Organic Chemistry. (URL: [Link])

Sources

Technical Notes & Optimization

No content available

This section has no published content on the current product page yet.

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Assessing the Metabolic Stability of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the pursuit of novel chemical matter with optimized pharmacokinetic properties is paramount. A compound'...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the pursuit of novel chemical matter with optimized pharmacokinetic properties is paramount. A compound's metabolic stability, or its resistance to biotransformation by drug-metabolizing enzymes, is a critical determinant of its in vivo half-life, oral bioavailability, and potential for drug-drug interactions[1][2][3]. Rapidly metabolized compounds may fail to achieve therapeutic concentrations, while those metabolized too slowly can lead to accumulation and toxicity[3]. This guide provides an in-depth technical assessment of the metabolic stability of an emerging and promising chemical scaffold: 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane.

We will delve into the structural rationale for the anticipated metabolic properties of these derivatives, provide a detailed experimental protocol for their evaluation, and compare this scaffold to more traditional moieties like piperazine. This guide is designed to be a practical resource, blending established principles with actionable laboratory procedures.

The Structural Rationale: Why 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane?

The design of the 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold is a strategic exercise in medicinal chemistry, aimed at overcoming the metabolic liabilities often associated with traditional diamine structures, such as piperazine.

1. The 4,7-Diazaspiro[2.5]octane Core: A Rigidified Piperazine Bioisostere

The piperazine ring is a ubiquitous feature in over 100 FDA-approved drugs, valued for its ability to confer aqueous solubility and provide two points for molecular elaboration[4][5]. However, it is also a well-known site of oxidative metabolism, primarily by Cytochrome P450 (CYP) enzymes, leading to N-dealkylation or ring oxidation and often resulting in high clearance[6].

The 4,7-diazaspiro[2.5]octane core serves as a bioisosteric replacement for piperazine[4][5][7]. The introduction of a spirocyclic cyclopropane ring imparts significant conformational rigidity[8]. This rigidity can be advantageous for several reasons:

  • Reduced CYP Binding: The fixed three-dimensional structure may prevent the molecule from adopting the optimal conformation for binding within the active site of CYP enzymes[9].

  • Blocking Sites of Metabolism: The spiro-cyclopropane ring sterically shields adjacent C-H bonds from oxidative attack.

  • Improved Physicochemical Properties: Studies have shown that replacing piperazine with spirodiamine analogues can beneficially impact biological activity and reduce cytotoxicity[5][10].

2. The Oxetan-3-yl Moiety: A Metabolic Stabilizer and Solubility Enhancer

The incorporation of an oxetane ring is another deliberate choice to enhance drug-like properties. Oxetanes are increasingly used in medicinal chemistry as versatile tools to improve metabolic stability, aqueous solubility, and lipophilicity when replacing common groups like gem-dimethyl or carbonyls[6][11][12].

Key benefits include:

  • Metabolic Blocking: The compact, sp³-rich oxetane ring is generally more stable towards oxidative metabolism than, for example, a metabolically labile methylene group[6]. Its electron-withdrawing nature can also reduce the basicity of the adjacent nitrogen, potentially decreasing its susceptibility to oxidation[12].

  • Shifting Metabolic Pathways: While resistant to CYP-mediated oxidation, oxetanes have been shown to be substrates for microsomal epoxide hydrolase (mEH), leading to hydrolysis into diols[13][14]. This can shift the metabolic burden away from the often-overloaded CYP system, potentially reducing the risk of drug-drug interactions[14].

  • Improved Solubility: The polar oxygen atom within the strained four-membered ring acts as a hydrogen bond acceptor, often leading to a profound increase in aqueous solubility compared to its carbocyclic or gem-dimethyl counterparts[6][11].

By combining these two structural motifs, the 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold is rationally designed to possess enhanced metabolic stability and favorable physicochemical properties compared to simpler piperazine-based predecessors.

Experimental Assessment: In Vitro Liver Microsomal Stability Assay

To empirically determine the metabolic stability of a novel derivative, the most common and cost-effective first-line approach is the in vitro liver microsomal stability assay[1][15][16]. Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I drug-metabolizing enzymes, most notably the CYP superfamily[15][17]. This assay measures the rate of disappearance of the parent compound over time, from which key pharmacokinetic parameters can be derived[2][3].

Detailed Step-by-Step Protocol

This protocol outlines a standard procedure for assessing the metabolic stability of a test compound, such as a 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivative, using pooled human liver microsomes (HLM).

1. Materials and Reagents:

  • Test Compound: 10 mM stock solution in DMSO.

  • Control Compounds:

    • High Clearance Control (e.g., Verapamil, Testosterone): 10 mM stock in DMSO.

    • Low Clearance Control (e.g., Warfarin, Carbamazepine): 10 mM stock in DMSO.

  • Liver Microsomes: Pooled Human Liver Microsomes (e.g., from a commercial supplier), stored at -80°C.

  • Buffer: 100 mM Potassium Phosphate Buffer, pH 7.4.

  • NADPH Regenerating System (NRS):

    • Solution A: 26 mM NADP+, 66 mM Glucose-6-Phosphate, 66 mM MgCl₂ in H₂O.

    • Solution B: 40 U/mL Glucose-6-Phosphate Dehydrogenase in 5 mM Sodium Citrate.

    • Prepare fresh by mixing Solution A and Solution B at a 10:1 ratio just before use.

  • Quenching Solution: Ice-cold Acetonitrile containing an appropriate internal standard (IS) for LC-MS/MS analysis.

  • Equipment: 96-well plates, multichannel pipettes, incubator (37°C), plate centrifuge, LC-MS/MS system.

2. Experimental Workflow:

The following diagram illustrates the overall workflow for the microsomal stability assay.

G cluster_prep 1. Preparation cluster_incubation 2. Incubation (37°C) cluster_termination 3. Reaction Termination cluster_analysis 4. Analysis P1 Prepare Test Compound Working Solution (e.g., 100 µM in Buffer) I1 Pre-incubate Microsomes and Compound (5 min) P1->I1 P2 Prepare Microsome/ Buffer Suspension P2->I1 P3 Prepare fresh NADPH Regenerating System (NRS) I2 Initiate Reaction by adding NRS P3->I2 Starts timer I1->I2 I3 Sample at Time Points (0, 5, 15, 30, 60 min) I2->I3 T1 Add ice-cold Acetonitrile + IS to terminate reaction I3->T1 For each time point T2 Centrifuge to precipitate protein T1->T2 A1 Transfer Supernatant T2->A1 A2 Analyze by LC-MS/MS A1->A2 A3 Calculate % Remaining, t1/2, and CLint A2->A3

Caption: Workflow for the in vitro liver microsomal stability assay.

3. Detailed Incubation Procedure:

  • Thaw Microsomes: Thaw the vial of pooled HLM on ice. Dilute to a final working concentration of 1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Keep on ice.

  • Prepare Incubation Plate:

    • In a 96-well plate, add buffer.

    • Add the test compound working solution to achieve a final incubation concentration of 1 µM.

    • Include wells for your high and low clearance controls, as well as a "no-cofactor" control (where NRS is replaced with buffer) to check for non-enzymatic degradation.

  • Pre-incubation: Add the diluted microsomal suspension to the wells. The final protein concentration should be 0.5 mg/mL[18]. Mix and pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiate Reaction: Start the metabolic reaction by adding the freshly prepared NRS to all wells (except the no-cofactor controls). Mix thoroughly. This is Time = 0 .

  • Sampling: At each designated time point (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in the corresponding wells by adding 2-3 volumes of the ice-cold acetonitrile/IS quenching solution[17][19].

  • Protein Precipitation: Once all time points are collected, seal the plate and centrifuge at high speed (e.g., 4000 x g for 20 minutes at 4°C) to pellet the precipitated microsomal proteins.

  • Sample Analysis: Carefully transfer the supernatant to a new 96-well plate for analysis by LC-MS/MS. Quantify the peak area of the parent compound relative to the internal standard at each time point.

4. Data Analysis and Interpretation:

  • Calculate Percent Remaining: Determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

  • Determine Half-Life (t½): Plot the natural logarithm (ln) of the percent remaining versus time. The slope of the linear regression line (k) represents the elimination rate constant.

    • t½ = -0.693 / k

  • Calculate Intrinsic Clearance (CLint): This value represents the inherent ability of the liver to metabolize a drug.

    • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg Microsomal Protein)

Comparative Data and Expected Outcomes

While specific data for 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivatives is not publicly available, we can create a comparative table based on the known properties of the constituent scaffolds versus a standard piperazine-containing compound.

ParameterPiperazine Derivative (Hypothetical)7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Derivative (Expected)Rationale for Expectation
Primary Metabolic Pathway CYP-mediated N-dealkylation, ring oxidationPotential for mEH-mediated oxetane hydrolysis; reduced CYP metabolismOxetane introduces an alternative metabolic route via mEH; the spirocycle sterically hinders CYP access[6][13][14].
Expected t½ (in HLM) Short to Moderate (< 30 min)Moderate to Long (> 30 min)The combination of a rigid spirocycle and a stable oxetane ring is designed to reduce the rate of metabolic turnover[6][11].
Expected Intrinsic Clearance (CLint) Moderate to HighLow to ModerateLower metabolic turnover directly translates to lower intrinsic clearance[2][3].
Aqueous Solubility ModerateGood to ExcellentThe polar oxetane moiety significantly enhances aqueous solubility compared to carbocyclic bioisosteres[6][11].

Potential Metabolic Fates

Based on the structure, we can propose the likely metabolic pathways that would be investigated following the initial stability screen. Metabolite identification studies would be the logical next step to confirm these hypotheses.

G cluster_cyp CYP-Mediated Pathways (Minor) cluster_meh mEH-Mediated Pathway (Potential) cluster_phase2 Phase II Conjugation Parent 7-(Oxetan-3-yl)-4,7- diazaspiro[2.5]octane Derivative M1 Hydroxylation on Cyclopropane Ring Parent->M1 M2 Hydroxylation on Aliphatic Chain (if present) Parent->M2 M3 Oxetane Ring Opening (Hydrolysis) to Diol Parent->M3 Major Predicted Pathway M4 Glucuronidation of Diol Metabolite M3->M4

Caption: Predicted metabolic pathways for the target scaffold.

Conclusion

The 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold represents a thoughtful, modern approach to medicinal chemistry design, explicitly engineered to overcome common metabolic liabilities. By combining the rigid, metabolism-blocking spirodiamine core with the solubility-enhancing and metabolically resilient oxetane moiety, derivatives built on this framework are poised for improved pharmacokinetic profiles.

The experimental guide provided herein offers a robust, self-validating system for assessing their stability. By including high and low clearance controls and a no-cofactor control, the assay can reliably determine the intrinsic metabolic stability of these novel compounds. The true value of this scaffold will be borne out by such empirical data, but the foundational chemical principles supporting its design are strong. Researchers and drug development professionals are encouraged to employ these methods to unlock the full potential of this promising new class of molecules.

References

  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. Nuvisan. [Link]

  • Applications of oxetanes in drug discovery and medicinal chemistry - PMC - NIH. National Institutes of Health. [Link]

  • Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed. PubMed. [Link]

  • In Vitro Metabolic Stability - Creative Bioarray. Creative Bioarray. [Link]

  • Metabolic Stability Services - Eurofins Discovery. Eurofins Discovery. [Link]

  • Oxetanes in Drug Discovery: Structural and Synthetic Insights | Journal of Medicinal Chemistry - ACS Publications. ACS Publications. [Link]

  • Metabolic stability screen for drug discovery using cassette analysis and column switching - PubMed. PubMed. [Link]

  • Applications of oxetanes in drug discovery and medicinal chemistry - ResearchGate. ResearchGate. [Link]

  • Microsomal Stability Assay Protocol | AxisPharm. AxisPharm. [Link]

  • Hip to be square: oxetanes as design elements to alter metabolic pathways. Semantic Scholar. [Link]

  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. protocols.io. [Link]

  • Metabolic Stability Assays - Merck Millipore. Merck Millipore. [Link]

  • Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments. Springer Nature. [Link]

  • Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity - PubMed. PubMed. [Link]

  • Piperazine bioisosteres | News - Cambridge MedChem Consulting. Cambridge MedChem Consulting. [Link]

  • Insights into Drug Metabolism from Modelling Studies of Cytochrome P450-Drug Interactions. Bentham Science. [Link]

  • Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways - PubMed. PubMed. [Link]

Sources

Comparative

A Guide to Validating Target Engagement for Novel Ligands: Featuring the 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Scaffold

In the landscape of modern drug discovery, the unequivocal demonstration that a potential therapeutic molecule interacts with its intended biological target within a cellular context is a cornerstone of a successful rese...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the unequivocal demonstration that a potential therapeutic molecule interacts with its intended biological target within a cellular context is a cornerstone of a successful research program. This principle of target engagement is paramount for establishing a clear mechanism of action, interpreting structure-activity relationships (SAR), and ultimately de-risking clinical candidates.[1][2][3] This guide provides a comprehensive overview and comparison of contemporary methods for validating target engagement, using the emerging 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold as a representative novel chemical entity. While derivatives of this spirocyclic system are of growing interest in medicinal chemistry, as evidenced by their appearance in recent patent literature, the principles and techniques discussed herein are broadly applicable to any ligand-protein system.[4][5][6]

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple listing of techniques to provide a deeper understanding of the causality behind experimental choices, empowering you to select and implement the most appropriate target engagement validation strategy for your specific research needs.

The Crucial Role of Target Engagement in Drug Discovery

The journey of a drug from a laboratory concept to a clinical reality is fraught with challenges, and a significant contributor to late-stage failures is an incomplete understanding of how a compound truly functions within a biological system.[2] Robust target engagement studies, conducted early in the discovery process, provide the foundational evidence that a molecule not only binds to its intended target but does so with sufficient potency and specificity in a physiologically relevant environment to elicit a therapeutic effect.[7][8]

Key questions addressed by target engagement studies include:

  • Does the compound reach its target? For intracellular targets, this confirms cell permeability.[1][7]

  • Does the compound bind directly to the intended target protein? This validates the primary mechanism of action.[3][9]

  • What is the affinity and kinetics of the interaction in a cellular milieu? This provides a more accurate prediction of in vivo efficacy than purely biochemical assays.[10]

  • Are there off-target interactions? Early identification of unintended binding partners is critical for mitigating potential toxicity.[11][12]

A Comparative Analysis of Target Engagement Methodologies

The modern drug discovery toolkit encompasses a diverse array of techniques to measure target engagement, each with its own set of advantages and limitations.[11] These can be broadly categorized into biochemical (cell-free) methods and cell-based assays. While biochemical approaches are invaluable for initial screening and detailed kinetic characterization, cell-based methods provide a more biologically relevant assessment of a compound's performance.[2][7]

Below is a comparative summary of key methodologies:

Method Principle Advantages Limitations Typical Throughput Key Application
Biophysical Methods (e.g., SPR, ITC, DSF) Direct measurement of binding between purified protein and ligand.Provides detailed kinetic and thermodynamic data (KD, kon, koff, ΔH, ΔS)[10][13].Requires purified, stable protein; may not reflect cellular environment[7].Low to MediumLead optimization, SAR analysis.
Cellular Thermal Shift Assay (CETSA®) Ligand binding stabilizes the target protein against thermal denaturation.[9][13]Label-free, applicable to native proteins in cells and tissues[9][11].Not all proteins show a significant thermal shift; lower throughput for western blot readout.Medium (plate-based) to Low (MS-based)Hit validation, in vivo target engagement.
Bioluminescence Resonance Energy Transfer (BRET) Energy transfer between a luciferase-tagged target and a fluorescent ligand/tracer.[9][14]Real-time measurement in live cells; can determine residence time[9].Requires genetic engineering of the target and a suitable tracer molecule[7][9].HighCellular potency, binding kinetics.
In-Cell Western / High-Content Imaging Antibody-based detection of target levels or post-translational modifications.Can measure downstream pathway modulation; provides spatial information.Relies on high-quality antibodies; indirect measure of engagement.HighFunctional screening, pathway analysis.
Chemoproteomics (e.g., Affinity Pull-down, ABPP) Use of chemical probes to enrich and identify binding partners from cell lysates.[11][14]Unbiased, proteome-wide view of on- and off-target interactions[7][11].Requires synthesis of a suitable chemical probe; potential for artifacts.LowTarget deconvolution, off-target profiling.
Enzyme Fragment Complementation (EFC) Ligand-induced stabilization of a target fused to an enzyme fragment, leading to a measurable signal.[15][16]Simple, homogeneous assay format; amenable to high-throughput screening[15].Requires genetic modification of the target protein.HighPrimary screening, cellular potency determination.

Experimental Workflows and Protocols

To provide a practical context, we will now detail the experimental workflows for two widely used and complementary target engagement techniques: the Cellular Thermal Shift Assay (CETSA®) and Bioluminescence Resonance Energy Transfer (BRET).

Workflow 1: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method for confirming target engagement in a label-free manner within intact cells or even tissue samples.[9][13] The underlying principle is that the binding of a ligand increases the thermal stability of its target protein.[9]

Diagram of the CETSA Workflow

CETSA_Workflow cluster_prep Cell Preparation & Treatment cluster_heating Thermal Challenge cluster_analysis Analysis cell_culture 1. Culture Cells treatment 2. Treat with Ligand (e.g., 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivative) cell_culture->treatment heating 3. Heat Cells at Various Temperatures treatment->heating lysis 4. Cell Lysis heating->lysis centrifugation 5. Separate Soluble & Aggregated Proteins lysis->centrifugation detection 6. Detect Soluble Target Protein (e.g., Western Blot, MS) centrifugation->detection plot 7. Plot Melt Curve detection->plot NanoBRET_Principle cluster_no_ligand Tracer Binding (No Competitor) cluster_with_ligand Competitive Displacement Target_NL Target-NanoLuc® Tracer Fluorescent Tracer Target_NL->Tracer Binding BRET_Signal BRET Signal Tracer->BRET_Signal Energy Transfer Target_NL2 Target-NanoLuc® Ligand Test Ligand Target_NL2->Ligand Binding No_BRET No BRET Signal Ligand->No_BRET Displacement

Caption: Principle of competitive NanoBRET™ assay.

Detailed Protocol for NanoBRET™ Target Engagement Assay:

  • Cell Preparation:

    • Transfect cells with a plasmid encoding the target protein fused to NanoLuc® luciferase.

    • Plate the transfected cells in a white, 96- or 384-well assay plate and incubate for 24 hours.

  • Compound and Tracer Addition:

    • Prepare serial dilutions of the unlabeled test compound (e.g., a derivative of 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane).

    • Add the test compound dilutions to the cells.

    • Immediately add the fluorescent NanoBRET™ tracer at its predetermined optimal concentration.

  • Signal Detection:

    • Add the NanoLuc® substrate (furimazine) to the wells.

    • Incubate the plate at room temperature for a designated period (typically 2 hours) to allow the binding to reach equilibrium.

    • Measure the luminescence at two wavelengths using a plate reader equipped with appropriate filters: one for the donor (NanoLuc®) and one for the acceptor (tracer).

  • Data Analysis:

    • Calculate the BRET ratio by dividing the acceptor emission by the donor emission for each well.

    • Plot the BRET ratio as a function of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the test compound that displaces 50% of the tracer from the target protein.

Choosing the Right Approach: A Logic-Driven Decision Framework

The selection of a target engagement assay is not a one-size-fits-all decision. It requires careful consideration of the specific research question, the nature of the target, and available resources.

Decision Tree for Selecting a Target Engagement Assay

Decision_Tree Start Start: Need to Validate Target Engagement Q_Purified Is purified protein available? Start->Q_Purified Biophysical Biophysical Methods (SPR, ITC, DSF) Q_Purified->Biophysical Yes Q_Antibody Is a good antibody available? Q_Purified->Q_Antibody No CETSA_WB CETSA (Western Blot) Q_Antibody->CETSA_WB Yes Q_Genetic Is genetic modification of cells feasible? Q_Antibody->Q_Genetic No BRET_EFC BRET / EFC Assays Q_Genetic->BRET_EFC Yes CETSA_MS CETSA (Mass Spec) Q_Genetic->CETSA_MS No (Requires MS capability)

Caption: A simplified decision framework for assay selection.

Conclusion and Future Directions

The validation of target engagement is a non-negotiable step in the development of novel therapeutics. For ligands derived from promising new scaffolds such as 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane, a multi-faceted approach to confirming target interaction is essential. Beginning with robust, cell-based assays like CETSA or BRET provides high confidence in a compound's ability to reach and bind its target in a physiological setting. [1][7]These focused methods can be complemented by broader, unbiased techniques like chemoproteomics to build a comprehensive profile of a compound's cellular interactions, ensuring that both on-target efficacy and potential off-target liabilities are understood early in the discovery pipeline. [11][12] As technologies continue to evolve, we anticipate the development of even more sensitive and higher-throughput methods that can probe target engagement in more complex biological systems, such as primary cells, 3D organoids, and in vivo models, further bridging the gap between preclinical discovery and clinical success.

References

  • Target Engagement Assays in Early Drug Discovery.Journal of Medicinal Chemistry.
  • Strategies for target and pathway engagement in cellular assays.
  • Target Engagement Assays.DiscoverX.
  • Methodologies and strategies for target engagement and off-target identification studies in drug discovery and development.American Chemical Society.
  • A Practical Guide to Target Engagement Assays.Selvita.
  • Enhance drug discovery with advanced biophysical techniques.Nuvisan.
  • Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement.Promega Connections.
  • Editorial: Biophysical target engagement assays in chemical biology and pharmacological research.Frontiers in Cell and Developmental Biology.
  • The use of biophysical methods in the hit-to-lead process.Drug Target Review.
  • Importance of Quantifying Drug-Target Engagement in Cells.SLAS Discovery.
  • Critical Needs in Cellular Target Engagement.Eurofins DiscoverX.
  • Target engagement.The Chemical Probes Portal.
  • Target valid
  • 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane.BLDpharm.
  • Synthesis method of 4, 7-diazaspiro [2.5] octane compound.
  • 4,7-Diazaspiro(2.5)octane.PubChem.
  • Process for the preparation of 7-(4,7-diazaspiro[2.5]octan-7- yl)-2-(2,8-dimethylimidazo[1,2-b]pyridazin-6-yl)pyrido[1,2-a]pyrimidin-4-one derivatives.
  • 4,7-Diazaspiro[2.5]octane-4-carboxylic acid, 7-(2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidin-7-yl)-, 1,1-dimethylethyl ester.ChemicalBook.

Sources

Validation

A Researcher's Guide to Evaluating 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane Derivatives in Cellular Assays

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures with enhanced therapeutic potential is paramount. The 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold represents a compellin...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures with enhanced therapeutic potential is paramount. The 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold represents a compelling convergence of two promising strategies in drug design: the incorporation of a spirocyclic core to enhance three-dimensionality and the use of an oxetane moiety to fine-tune physicochemical properties. This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the efficacy of this novel class of compounds in cellular assays, contextualizing their potential against established therapeutic agents.

The spirocyclic nature of the 4,7-diazaspiro[2.5]octane core offers a rigid, three-dimensional structure that can explore chemical space not accessible to flat, aromatic compounds.[1] This complexity can lead to improved target specificity and reduced off-target effects. Furthermore, spirocyclic scaffolds have been identified in potent bioactive compounds, including those with anticancer properties that induce apoptosis and cell cycle arrest.[2][3][4][5]

The addition of the 7-(oxetan-3-yl) group is a strategic choice rooted in established medicinal chemistry principles. Oxetanes are known to improve aqueous solubility, metabolic stability, and lipophilicity, while potentially serving as bioisosteres for other functional groups like carbonyls or gem-dimethyl groups.[6] This modification can direct the metabolism of a drug away from cytochrome P450 pathways, potentially reducing drug-drug interactions.

Given the prevalence of spirocyclic compounds in oncology drug discovery and the frequent targeting of kinases by such scaffolds, this guide will focus on evaluating the efficacy of a hypothetical lead compound, "Compound X" (a representative 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane derivative), against two high-value, clinically validated targets in oncology: Bruton's Tyrosine Kinase (BTK) and the Mammalian Target of Rapamycin (mTOR).

Comparative Efficacy in Cellular Assays

To objectively assess the potential of a novel derivative like Compound X, its performance must be benchmarked against current standards of care. For the purposes of this guide, we will compare its hypothetical efficacy against Ibrutinib, a first-in-class BTK inhibitor, and Sapanisertib, a dual mTORC1/mTORC2 inhibitor.

Compound Target(s) Cell Line Assay Type IC50 / GI50 Reference
Compound X (Hypothetical) BTKMino (Mantle Cell Lymphoma)Antiproliferation150 nM-
Ibrutinib BTKMino (Mantle Cell Lymphoma)Antiproliferation (GI50)~449 nM[7]
Acalabrutinib BTKMino (Mantle Cell Lymphoma)Antiproliferation (GI50)Data not specified, but potent[7]
Compound X (Hypothetical) mTORPC-3 (Prostate Cancer)Antiproliferation50 nM-
Sapanisertib (CB-228) mTORC1/2PC-3 (Prostate Cancer)Antiproliferation (EC50)~68 nM[8][9]

Note: The data for "Compound X" is illustrative and serves as a goal for a promising lead candidate. IC50/GI50 values are highly dependent on assay conditions and cell lines.

Key Cellular Assays for Efficacy Determination

A tiered approach to cellular assays is recommended to build a comprehensive profile of a novel derivative. This workflow allows for initial broad screening followed by more detailed mechanistic studies.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Mechanism of Action cluster_2 Tier 3: Target Engagement a Antiproliferative Assays (MTT, SRB, or MTS) b Cell Cycle Analysis (Flow Cytometry) a->b Active Compounds c Apoptosis Induction Assays (Annexin V, Caspase Activity) a->c Active Compounds d Target Phosphorylation Assay (Western Blot / In-Cell ELISA) b->d Confirm On-Target Effect c->d Confirm On-Target Effect e Downstream Pathway Analysis d->e

Caption: Recommended workflow for cellular evaluation of novel compounds.
Experimental Protocol 1: Antiproliferation Assay (SRB)

The Sulforhodamine B (SRB) assay is a robust and sensitive method for measuring cell density, providing a reliable readout of drug-induced cytotoxicity or cytostasis.[10]

Principle: SRB is a bright pink aminoxanthene dye that binds electrostatically to basic amino acid residues of proteins in a pH-dependent manner. The amount of bound dye is directly proportional to the total protein mass and thus, the number of cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cell lines (e.g., Mino for BTK, PC-3 for mTOR) in 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere and resume logarithmic growth for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., Compound X) and reference compounds (e.g., Ibrutinib, Sapanisertib) in culture medium. Add the compounds to the wells and incubate for 72 hours.

  • Cell Fixation: Gently remove the culture medium. Fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

  • Washing: Wash the plates five times with slow-running tap water to remove TCA and excess medium components. Air dry the plates completely.

  • Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Wash and Solubilize: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates again. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Readout: Measure the absorbance at 510 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell growth inhibition and determine the IC50/GI50 value using a non-linear regression curve fit.

Experimental Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol determines the effect of the compound on cell cycle progression, identifying potential arrest at G1, S, or G2/M phases, or an increase in the sub-G1 population indicative of apoptosis.[4][11]

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The fluorescence intensity of PI-stained cells is directly proportional to their DNA content, allowing for the differentiation of cell cycle phases.

Step-by-Step Methodology:

  • Treatment: Seed cells in 6-well plates and treat with the test compound at its IC50 and 2x IC50 concentrations for 24 or 48 hours.

  • Cell Harvest: Harvest both adherent and floating cells. Centrifuge and wash the cell pellet with ice-cold PBS.

  • Fixation: Resuspend the cell pellet in 500 µL of PBS. While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

  • Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS).

  • Incubation: Incubate in the dark for 30 minutes at room temperature.

  • Acquisition and Analysis: Analyze the samples using a flow cytometer. Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to quantify the percentage of cells in the Sub-G1, G1, S, and G2/M phases.

Visualizing Target Signaling Pathways

Understanding the molecular context in which these compounds act is crucial. The following diagrams illustrate the BTK and mTOR signaling pathways, highlighting the points of intervention.

B-Cell Receptor (BCR) and BTK Signaling Pathway

Activation of the BCR in B-cell malignancies leads to a signaling cascade that is critically dependent on BTK for downstream activation of survival pathways like NF-κB.[12]

G BCR B-Cell Receptor (BCR) Lyn Lyn BCR->Lyn Syk Syk Lyn->Syk BTK BTK Syk->BTK PLCG2 PLCγ2 BTK->PLCG2 DAG DAG PLCG2->DAG IP3 IP3 PLCG2->IP3 PKC PKCβ DAG->PKC NFkB NF-κB Activation IP3->NFkB PKC->NFkB Proliferation Cell Proliferation & Survival NFkB->Proliferation Ibrutinib Ibrutinib / Compound X Ibrutinib->BTK

Caption: Simplified BTK signaling cascade in B-cell malignancies.
PI3K/AKT/mTOR Signaling Pathway

The mTOR kinase is a central regulator of cell growth, proliferation, and metabolism. It exists in two complexes, mTORC1 and mTORC2, both of which are attractive targets in cancer therapy.[8][13]

G RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K AKT AKT PI3K->AKT mTORC1 mTORC1 AKT->mTORC1 mTORC2 mTORC2 AKT->mTORC2 S6K p70S6K mTORC1->S6K EIF4EBP1 4E-BP1 mTORC1->EIF4EBP1 mTORC2->AKT ProteinSynth Protein Synthesis & Cell Growth S6K->ProteinSynth EIF4EBP1->ProteinSynth Sapanisertib Sapanisertib / Compound X Sapanisertib->mTORC1 Sapanisertib->mTORC2

Caption: The central role of mTORC1 and mTORC2 in cell growth signaling.

Conclusion

The 7-(Oxetan-3-yl)-4,7-diazaspiro[2.5]octane scaffold holds significant promise for the development of novel therapeutics, particularly in oncology. Its unique three-dimensional structure combined with the favorable physicochemical properties imparted by the oxetane moiety makes it an attractive starting point for lead optimization. By employing a systematic and comparative approach to cellular evaluation, as outlined in this guide, researchers can effectively characterize the biological activity of these derivatives, determine their mechanism of action, and validate their potential as next-generation therapeutic agents. The provided protocols and conceptual frameworks offer a robust foundation for these critical early-stage drug discovery efforts.

References

  • Novel Spirocyclic Dimer, SpiD3, Targets Chronic Lymphocytic Leukemia Survival Pathways with Potent Preclinical Effects. (n.d.). DigitalCommons@UNMC. [Link]

  • Novel spirocyclic dimer, SpiD3, targets chronic lymphocytic leukemia survival pathways with potent preclinical effects. (2024). bioRxiv. [Link]

  • Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. (n.d.). PMC. [Link]

  • Tropical Journal of Pharmaceutical Research October 2022. (2022). Tropical Journal of Pharmaceutical Research. [Link]

  • Btk Inhibitors: A Medicinal Chemistry and Drug Delivery Perspective. (2021). MDPI. [Link]

  • BTK inhibitors and next-generation BTK-targeted therapeutics for B-cell malignancies. (2025). Journal of Hematology & Oncology. [Link]

  • Chemical and Structural Strategies to Selectively Target mTOR Kinase. (n.d.). PMC. [Link]

  • Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. (2022). PMC. [Link]

  • Dual Targeting of the mTOR Pathway May Enhance Antitumor Activity in Solid Malignancies. (2024). OncologyLive. [Link]

  • Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. (n.d.). PMC. [Link]

  • Classification of the second generation mTOR inhibitors according to binding mode. Top. (n.d.). ResearchGate. [Link]

  • 24 molecular scaffolds for 757 mTOR inhibitors and the corresponding... (n.d.). ResearchGate. [Link]

  • 4,7-Diazaspiro(2.5)octane. (n.d.). PubChem. [Link]

  • Assessment of Cell Cycle Inhibitors by Flow Cytometry. (n.d.). ResearchGate. [Link]

  • Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. (2018). MDPI. [Link]

  • Propyl-2-(8-(3,4-difluorobenzyl)-2',5'-dioxo-8-azaspiro[bicyclo[3.2.1] octane-3,4'-imidazolidine]-1'-yl) acetate induces apoptosis in human leukemia cells through mitochondrial pathway following cell cycle arrest. (2013). PubMed. [Link]

  • IC50 values of 2,5 substituted 1,3,4-oxadiazoles on A549, MDA-MB-231,... (n.d.). ResearchGate. [Link]

  • Takeda Pharmaceutical synthesizes mTOR inhibitors. (2020). BioWorld. [Link]

  • Synthesis method of 4, 7-diazaspiro [2.5] octane compound. (n.d.).

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.